Cas no 24126-63-4 (Butanedioic acid,2-methylene-, 1,4-didocosyl ester)

• Product Name: Butanedioic acid,2-methylene-, 1,4-didocosyl ester
• CAS No: 24126-63-4
• MF: C₄₉H₉₄O₄
• MW: 747.268276691437
• CID: 240400
• PubChem ID: 23110386
• Update Time: 2025-04-19

Butanedioic acid,2-methylene-, 1,4-didocosyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methylene-, 1,4-didocosyl ester
• BEHENYL ITACONATE
• 1-Docosanol, methylenesuccinate (2:1) (8CI)
• Butanedioicacid, methylene-, didocosyl ester (9CI)
• Succinic acid, methylene-, didocosylester (8CI)
• SCHEMBL892067
• GXSMMTZNCQUMPG-UHFFFAOYSA-N
• 24126-63-4
• dibehenyl itaconate
• didocosyl 2-methylenesuccinate
• AKIYAMASREAGENT

• Inchi： 1S/C49H94O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-52-48(50)46-47(3)49(51)53-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h3-46H2,1-2H3
• InChI Key： GXSMMTZNCQUMPG-UHFFFAOYSA-N
• SMILES： O(C(CC(=C)C(=O)OCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 746.71500
• Monoisotopic Mass: 746.715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 53
• Rotatable Bond Count: 47
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 22.5

Experimental Properties

• PSA: 52.60000
• LogP: 16.66290